Cas no 1808640-12-1 (3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene]-)

• Product Name: 3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene]-
• CAS No: 1808640-12-1
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5162376
• Update Time: 2025-05-22

3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene]-

• Inchi： 1S/C11H9N3O2/c15-8-4-3-7-13-10(8)11(16)14-9-5-1-2-6-12-9/h1-7,16H,(H,12,14)
• InChI Key： VLXSBDIZYCORGD-UHFFFAOYSA-N
• SMILES： C1(=C(O)NC2=NC=CC=C2)N=CC=CC1=O

Additional information on 3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene]-

3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene] (CAS No. 1808640-12-1): A Comprehensive Overview

The compound 3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene], identified by the CAS registry number 1808640-12-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridinones, which are derivatives of pyridine with a ketone group. The presence of the hydroxy and pyridinylamino substituents introduces unique chemical properties, making it a subject of interest in both academic and industrial research.

Pyridinones are known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The hydroxy(2-pyridinylamino)methylene group in this compound adds complexity to its structure, potentially influencing its reactivity and stability. Recent studies have highlighted the importance of such functional groups in drug design and material science, where precise control over molecular architecture is crucial.

One of the most intriguing aspects of 3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene] is its potential application in pharmaceuticals. Researchers have explored its role as a building block for bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. The compound's ability to form hydrogen bonds and its aromaticity make it an attractive candidate for interactions with biological targets.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require careful optimization. Techniques such as nucleophilic substitution, condensation reactions, and oxidation processes are commonly employed. Recent advancements in catalytic methods have further enhanced the efficiency of these syntheses, making large-scale production more feasible.

The structural uniqueness of 3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene] also lends itself to applications in materials science. Its ability to form coordination complexes has been leveraged in the development of novel materials for sensing applications and catalysis. For instance, studies have demonstrated its utility as a ligand in metal-organic frameworks (MOFs), which are promising materials for gas storage and separation.

In terms of toxicity and environmental impact, preliminary assessments suggest that 3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene] exhibits moderate biodegradability under standard conditions. However, further research is required to fully understand its ecological footprint and ensure safe handling practices across various industrial applications.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to provide deeper insights into the properties of this compound. Molecular modeling techniques can help predict its behavior under different conditions, aiding in the design of more efficient synthetic pathways and applications.

In conclusion, 3(2H)-Pyridinone, 2-[hydroxy(2-pyridinylamino)methylene] (CAS No. 1808640-12-1) stands out as a versatile molecule with diverse potential applications. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of its chemistry, this compound is poised to play an increasingly important role in advancing modern science and technology.